Cas no 88663-61-0 (Propanedioic acid, (2-butoxyethyl)-)

Propanedioic acid, (2-butoxyethyl)- structure
88663-61-0 structure
Product name:Propanedioic acid, (2-butoxyethyl)-
CAS No:88663-61-0
MF:C9H16O5
MW:204.220343589783
CID:625116
PubChem ID:71319428

Propanedioic acid, (2-butoxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, (2-butoxyethyl)-
    • 2-(2-butoxyethyl)propanedioic acid
    • 88663-61-0
    • (2-Butoxyethyl)propanedioic acid
    • DTXSID50749452
    • Inchi: InChI=1S/C9H16O5/c1-2-3-5-14-6-4-7(8(10)11)9(12)13/h7H,2-6H2,1H3,(H,10,11)(H,12,13)
    • InChI Key: NQTDRGBBGIHSKE-UHFFFAOYSA-N
    • SMILES: CCCCOCCC(C(=O)O)C(=O)O

Computed Properties

  • Exact Mass: 204.09977361g/mol
  • Monoisotopic Mass: 204.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8Ų
  • XLogP3: 1

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